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Compound of Interest

Compound Name:
5-Iodo-2-

thiophenecarboxaldehyde

Cat. No.: B1304914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 5-
Iodo-2-thiophenecarboxaldehyde (CAS No. 5370-19-4). Adherence to these procedures is

critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Classification
5-Iodo-2-thiophenecarboxaldehyde is a halogenated aromatic compound that presents

several health hazards. The following table summarizes its hazard statements.

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal H312: Harmful in contact with skin.[1]

Skin Corrosion/Irritation H315: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[1]

Acute Toxicity, Inhalation H332: Harmful if inhaled.[1]

Specific Target Organ Toxicity - Single Exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation.[1]
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Signal Word: Warning[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 5-Iodo-2-
thiophenecarboxaldehyde is provided below.

Property Value

CAS Number 5370-19-4[1][2][3][4][5]

Molecular Formula C₅H₃IOS[2][5][6]

Molecular Weight 238.05 g/mol [1][2][4][5][6]

Appearance Powder[1]

Melting Point 50-51 °C[1]

Boiling Point 283.6 °C at 760 mmHg[3]

Flash Point 125.3 °C[3]

Storage Temperature
2-8 °C, in a dry, inert atmosphere and kept in

the dark.[2][4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 5-Iodo-2-
thiophenecarboxaldehyde. The following table outlines the required PPE.

Body Part Required PPE Standard/Specification

Eyes/Face Safety goggles or face shield. EN 166 or equivalent.

Hands
Chemical-resistant gloves

(e.g., Nitrile rubber).
Inspect gloves before use.

Body Laboratory coat, long-sleeved. N/A

Respiratory
Use in a well-ventilated area or

under a fume hood.
N/A
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Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Handling:

Avoid contact with skin and eyes.[7]

Do not breathe dust or vapor.

Wash hands thoroughly after handling.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Storage:

Keep the container tightly closed.

Store in a cool, dry, and well-ventilated place.[7]

Store at 2-8°C.[2][4][5]

Keep in a dark place under an inert atmosphere.[4]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

If on Skin

Wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse.

[1]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[1]

Disposal Plan
As a halogenated organic compound, 5-Iodo-2-thiophenecarboxaldehyde and its containers

must be disposed of as hazardous waste.

Waste Collection: Collect waste material in a designated, labeled, and sealed container for

halogenated organic waste.[8]

Container Disposal: Dispose of the contaminated container to a hazardous or special waste

collection point.

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
The following diagram illustrates the standard workflow for handling and disposing of 5-Iodo-2-
thiophenecarboxaldehyde in a laboratory setting.
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Workflow for Handling 5-Iodo-2-thiophenecarboxaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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